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Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575 Get Quote

An In-depth Technical Guide to 2,5-Dibromotoluene (CAS: 615-59-8)

Introduction

2,5-Dibromotoluene, with the CAS number 615-59-8, is an organic halide compound

characterized by a toluene ring substituted with two bromine atoms at the 2 and 5 positions.[1]

Its chemical formula is C₇H₆Br₂.[1][2][3] This compound serves as a critical building block and

versatile intermediate in a wide range of synthetic applications, from pharmaceuticals to

advanced materials.[4] Notably, it is a key intermediate in the synthesis of Elbasvir, an antiviral

drug used in the treatment of Hepatitis C, underscoring its importance in the drug development

sector.[1][5] Its unique structure allows for selective chemical modifications, making it an

invaluable component in the multi-step synthesis of complex active pharmaceutical ingredients

(APIs) and specialty chemicals.[1][4][5]

Physicochemical Properties
2,5-Dibromotoluene is typically a colorless to pale yellow liquid at room temperature.[1][5] Its

key physical and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165575?utm_src=pdf-interest
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-25-dibromotoluene-properties-applications-and-suppliers
https://www.innospk.com/en/?news/grok-exploring-25-dibromotoluene-properties-applications-and-suppliers
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dibromotoluene
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/2-5-dibromotoluene-cas-615-59-8.html
https://www.innospk.com/en/?news/grok-exploring-25-dibromotoluene-properties-applications-and-suppliers
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-2-5-dibromotoluene-properties-applications-sourcing-yl
https://www.innospk.com/en/?news/grok-exploring-25-dibromotoluene-properties-applications-and-suppliers
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/2-5-dibromotoluene-cas-615-59-8.html
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-2-5-dibromotoluene-properties-applications-sourcing-yl
https://www.benchchem.com/product/b165575?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-25-dibromotoluene-properties-applications-and-suppliers
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-2-5-dibromotoluene-properties-applications-sourcing-yl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 615-59-8 [1][2]

Molecular Formula C₇H₆Br₂ [1][2][3]

Molecular Weight 249.93 g/mol [1][2][6]

Appearance
Colorless to pale yellow

transparent liquid
[1][3][5][7]

Melting Point 5-6 °C (41-42.8 °F) [1][5][6][7][8][9]

Boiling Point
236.0 °C @ 760 mmHg135-

136 °C @ 35 mmHg
[1][5][8][6][7][9]

Density
1.815 g/mL at 25 °C1.8127

g/cm³ at 19 °C
[6][9][8]

Refractive Index (n20/D) 1.602 [6]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Solubility Insoluble in water. [7][8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,5-Dibromotoluene.

Various spectral data sets are publicly available through chemical databases.

Spectrum Type Availability Source(s)

¹H NMR Spectrum available [10]

¹³C NMR Spectrum available [2]

Mass Spectrometry (MS) Spectrum available [11][12][13]

Infrared (IR)
Spectra available (FTIR, ATR-

IR)
[2][14][15]

Raman Spectrum available [2][16]
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Reactivity and Applications
The chemical reactivity of 2,5-Dibromotoluene is dominated by the two bromine substituents

on the aromatic ring, which serve as reactive sites for various transformations.

Cross-Coupling Reactions: The bromine atoms are excellent leaving groups for metal-

catalyzed cross-coupling reactions such as Suzuki, Heck, and Stille, enabling the efficient

formation of C-C and C-N bonds to build more complex molecules.[4]

Lithiation and Functionalization: The bromine atoms can undergo Br/Li exchange, followed

by reaction with various electrophiles to introduce new functional groups in a regioselective

manner.[17]

Key Applications:

Pharmaceutical Synthesis: It is a vital intermediate for APIs, most notably in the production of

the Hepatitis C drug Elbasvir.[1][5]

Materials Science: It serves as a precursor for advanced materials, including liquid crystals,

Organic Light Emitting Diodes (OLEDs), and conducting polymers.[4] Its structure is used in

synthesizing monomers like 2,5-bis(4′-alkoxycarbonylphenyl)styrenes for mesogen-jacketed

liquid-crystal polymers.[6][9]

Analytical Chemistry: It has been used as an internal standard for the quantification of

cyanide and thiocyanate in human saliva by Gas Chromatography-Mass Spectrometry (GC-

MS).[6][9]

Experimental Protocols
Synthesis of 2,5-Dibromotoluene from 2-methyl-4-
bromoaniline
A general procedure for the synthesis of 2,5-Dibromotoluene involves a diazotization reaction

followed by a Sandmeyer-type reaction.[9]

Methodology:[9]
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Diazotization: 46.5 g (0.25 mol) of pre-melted 2-methyl-4-bromoaniline is slowly added to

400 mL of 23% aqueous hydrobromic acid in a 2000 mL three-necked beaker equipped with

a mechanical stirrer. The mixture is stirred for 20 minutes and subsequently cooled to -5°C.

A solution of 22.4 g (0.33 mol) of sodium nitrite dissolved in 130 mL of water is added slowly

and dropwise over 1 hour, maintaining the temperature at -5°C.

Workup and Purification: The crude product is initially purified by passing it through a short

silica gel column (eluent: n-hexane).

Finally, the product is purified by decompression distillation to collect the colorless oily

product at a boiling point of 100-102 °C/10 mmHg. This procedure yields 36.1 g (58% yield)

of 2,5-Dibromotoluene.[9]

Workflow Visualization
The following diagram illustrates the synthesis and purification workflow described above.

Synthesis and Purification Workflow for 2,5-Dibromotoluene

Starting Materials & Reagents

Reaction Steps
Purification

2-methyl-4-bromoaniline

Diazotization
(-5°C)Aqueous HBr

Sodium Nitrite (aq)

-5°C

Diazonium Salt
Intermediate

Crude
2,5-Dibromotoluene

Sandmeyer-type
Reaction Silica Gel Column

(n-hexane)
Decompression

Distillation
Pure

2,5-Dibromotoluene

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 2,5-Dibromotoluene.
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Safety and Handling
Proper handling and storage of 2,5-Dibromotoluene are essential to ensure laboratory safety.

Hazard Identification
The compound is classified as hazardous according to the Globally Harmonized System

(GHS).[2][18]

Hazard Information Details Source(s)

GHS Pictogram Irritant (Exclamation Mark) [2]

Signal Word Warning [2][3][6][18]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2][3][6][18]

Hazard Classes

Skin Irritation (Category 2)Eye

Irritation (Category 2)Specific

target organ toxicity — single

exposure (Category 3),

Respiratory tract irritation

[2][3][6][7][18]

Precautionary Measures & First Aid
Handling: Use with adequate ventilation and in a fume hood.[7][8] Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and lab coats.[7] Avoid contact

with skin, eyes, and clothing, and avoid ingestion and inhalation.[7][8] Wash hands

thoroughly after handling.[7][8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.[1][7][8]

First Aid:
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Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while

removing contaminated clothing.[7][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the eyelids.[8]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen.[7][8]

Ingestion: If conscious, rinse mouth and drink 2-4 cupfuls of water or milk. Do NOT induce

vomiting.[8] In all cases of exposure, seek medical attention.[7][8]

Stability and Reactivity
Stability: Stable at room temperature in closed containers under normal storage and

handling conditions.[4][8]

Incompatible Materials: Strong bases and oxidizing agents.[7][8]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,

carbon dioxide, and hydrogen bromide gas.[7][8]

Conclusion
2,5-Dibromotoluene is a high-value chemical intermediate with significant utility in the

pharmaceutical and material science industries. Its well-defined physicochemical properties,

coupled with its versatile reactivity, make it an essential building block for complex molecular

architectures. A thorough understanding of its properties, synthesis, and safe handling

protocols is critical for researchers, scientists, and drug development professionals who utilize

this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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